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Compound of Interest

Compound Name: Manganese benzoate

Cat. No.: B213211

Manganese benzoate is a chemical compound notable for its applications as a catalyst in
polymerization processes, a stabilizer in plastics, and as a coloring agent in the porcelain and
ceramics industry.[1] This guide provides a concise summary of its key chemical identifiers: the
molecular formula and molecular weight.

Chemical Properties of Manganese Benzoate

The properties of manganese benzoate are derived from the ionic interaction between the
manganese cation (Mn2*) and the benzoate anion (C7Hs027). The most common form of this
compound is manganese(ll) dibenzoate, which features two benzoate ions for each
manganese ion.

Below is a summary of the molecular formula and weight for the prevalent forms of
manganese benzoate.

Property Manganese(ll) Dibenzoate Manganese Benzoate (1:1)
C14H10MNnO4 or

Molecular Formula C7HsMnO2[4]
(C7Hs02)2Mn[1][2][3]

Molecular Weight Approximately 297.17 g/mol [2]  Approximately 176.05 g/mol [4]

Manganese dibenzoate,
Synonyms Benzoic acid, manganese(2+)
salt (2:1)[3][5]
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Note: The slight variation in molecular weight (297.16 g/mol vs. 297.17 g/mol ) found in
different sources is typically due to differences in isotopic abundance considerations and
rounding during calculation.[1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Cas 636-13-5,MANGANESE BENZOATE | lookchem [lookchem.com]

e 2. GSRS [gsrs.ncats.nih.gov]

3. alfa-chemistry.com [alfa-chemistry.com]

e 4. CID 5743380 | C7TH5MnO2- | CID 5743380 - PubChem [pubchem.ncbi.nlm.nih.gov]
» 5. CAS 636-13-5: Benzoic acid, manganese(2+) salt (2:1) [cymitquimica.com]

« To cite this document: BenchChem. [A Technical Overview of Manganese Benzoate:
Molecular Formula and Weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b213211#manganese-benzoate-molecular-formula-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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